2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-[(3-chlorophenyl)methylsulfanyl]-1H-imidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H10ClN3S/c14-10-4-1-3-9(7-10)8-18-13-16-11-5-2-6-15-12(11)17-13/h1-7H,8H2,(H,15,16,17)
• InChI Key: GSWDMHWRIRYKBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=NC3=C(N2)C=CC=N3
• Molecular Formula: C13H10ClN3S
• Molecular Weight: 275.76 g/mol

Description

2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains both imidazole and pyridine rings.

Scientific Research Applications

2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine has potential applications in various fields such as medicinal chemistry, drug discovery, and material science. This compound has been reported to have antitumor, antimicrobial, and anti-inflammatory activities. It has also been found to be a potent inhibitor of protein kinase CK2, which is involved in the regulation of cell growth and proliferation.

Mechanism of Action

The mechanism of action of 2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine is not fully understood. However, it has been proposed that this compound inhibits the activity of protein kinase CK2 by binding to its ATP-binding site. This leads to the inhibition of cell growth and proliferation, which is the basis for its antitumor activity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, which is the programmed cell death of abnormal cells. It has also been found to inhibit the growth of bacteria and fungi, which is the basis for its antimicrobial activity. Additionally, this compound has anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine in lab experiments is its potent activity against protein kinase CK2. This makes it a useful tool for studying the role of this protein in cell growth and proliferation. However, one of the limitations of using this compound is its low yield in the synthesis process, which makes it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for the research on 2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine. One of the directions is to explore its potential as a drug candidate for the treatment of cancer, microbial infections, and inflammatory diseases. Another direction is to study its mechanism of action in more detail to understand how it inhibits protein kinase CK2. Additionally, there is a need to develop more efficient synthesis methods to obtain larger quantities of this compound for experiments.
Conclusion:
In conclusion, this compound is a heterocyclic organic compound that has potential applications in various fields. Its synthesis involves the reaction of 3-chlorobenzyl chloride with thiourea followed by cyclization with 2-bromo-5-chloropyridine. This compound has been found to have antitumor, antimicrobial, and anti-inflammatory activities. Its mechanism of action involves the inhibition of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. There are advantages and limitations to using this compound in lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of 2-[(3-chlorobenzyl)thio]-3H-imidazo[4,5-b]pyridine involves the reaction of 3-chlorobenzyl chloride with thiourea followed by cyclization with 2-bromo-5-chloropyridine. The reaction is carried out in the presence of a base such as potassium carbonate in a polar solvent such as dimethylformamide. The yield of the reaction is around 50%.